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Introduction

Alkaline phosphatases (ALPs) are a group of enzymes that catalyze the hydrolysis of
phosphate monoesters at an alkaline pH. They are ubiquitously expressed in various tissues,
including liver, bone, intestine, and placenta. The activity of ALP is a critical biomarker in clinical
diagnostics, particularly for liver and bone diseases. In the realm of drug discovery and
development, ALP activity serves as a key indicator in various cellular processes, including
osteoblast differentiation for bone formation research and as a target for inhibitor screening.
The most common and robust method for determining ALP activity is a colorimetric assay using
p-nitrophenyl phosphate (pNPP) as a substrate. This application note provides a detailed
overview of the principles, protocols, and applications of the pNPP-based ALP assay.

Principle of the Assay

The assay is based on the enzymatic hydrolysis of p-nitrophenyl phosphate (pNPP) by alkaline
phosphatase. In an alkaline buffer, ALP cleaves the phosphate group from pNPP, resulting in
the formation of p-nitrophenol (pNP) and inorganic phosphate. p-Nitrophenol, in an alkaline
solution, is a yellow-colored chromogen that can be quantitatively measured by
spectrophotometry at a wavelength of 405 nm.[1] The rate of p-nitrophenol formation is directly
proportional to the ALP activity in the sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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